Cas no 1807882-24-1 (1-[(2S,4S)-4-fluoro-1-(pyridazin-3-yl)pyrrolidin-2-yl]methanamine)

1-[(2S,4S)-4-Fluoro-1-(pyridazin-3-yl)pyrrolidin-2-yl]methanamine is a chiral fluorinated pyrrolidine derivative featuring a pyridazine substituent. Its stereospecific (2S,4S) configuration and fluorine incorporation enhance its potential as a bioactive intermediate in pharmaceutical research. The presence of both a primary amine and a pyridazine moiety offers versatile reactivity for further functionalization, making it valuable in medicinal chemistry applications. The fluorine atom may improve metabolic stability and binding affinity in target interactions. This compound is particularly suited for the development of enzyme inhibitors or receptor modulators due to its rigid, polar structure. High purity and well-defined stereochemistry ensure reproducibility in synthetic and biological studies.
1-[(2S,4S)-4-fluoro-1-(pyridazin-3-yl)pyrrolidin-2-yl]methanamine structure
1807882-24-1 structure
Product Name:1-[(2S,4S)-4-fluoro-1-(pyridazin-3-yl)pyrrolidin-2-yl]methanamine
CAS No:1807882-24-1
MF:C9H13FN4
MW:196.224724531174
CID:5191781
PubChem ID:112757997
Update Time:2025-06-24

1-[(2S,4S)-4-fluoro-1-(pyridazin-3-yl)pyrrolidin-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinemethanamine, 4-fluoro-1-(3-pyridazinyl)-, (2R,4R)-rel-
    • 1-[(2S,4S)-4-fluoro-1-(pyridazin-3-yl)pyrrolidin-2-yl]methanamine
    • Inchi: 1S/C9H13FN4/c10-7-4-8(5-11)14(6-7)9-2-1-3-12-13-9/h1-3,7-8H,4-6,11H2/t7-,8-/m1/s1
    • InChI Key: NEBCRHQTLSEAPG-HTQZYQBOSA-N
    • SMILES: N1(C2=NN=CC=C2)C[C@H](F)C[C@@H]1CN

1-[(2S,4S)-4-fluoro-1-(pyridazin-3-yl)pyrrolidin-2-yl]methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-159525-0.05g
[(2S,4S)-4-fluoro-1-(pyridazin-3-yl)pyrrolidin-2-yl]methanamine, cis
1807882-24-1
0.05g
$717.0 2023-02-14
Enamine
EN300-159525-0.1g
[(2S,4S)-4-fluoro-1-(pyridazin-3-yl)pyrrolidin-2-yl]methanamine, cis
1807882-24-1
0.1g
$937.0 2023-02-14
Enamine
EN300-159525-0.25g
[(2S,4S)-4-fluoro-1-(pyridazin-3-yl)pyrrolidin-2-yl]methanamine, cis
1807882-24-1
0.25g
$1338.0 2023-02-14
Enamine
EN300-159525-0.5g
[(2S,4S)-4-fluoro-1-(pyridazin-3-yl)pyrrolidin-2-yl]methanamine, cis
1807882-24-1
0.5g
$2109.0 2023-02-14
Enamine
EN300-159525-1.0g
[(2S,4S)-4-fluoro-1-(pyridazin-3-yl)pyrrolidin-2-yl]methanamine, cis
1807882-24-1
1g
$0.0 2023-06-08
Enamine
EN300-159525-2.5g
[(2S,4S)-4-fluoro-1-(pyridazin-3-yl)pyrrolidin-2-yl]methanamine, cis
1807882-24-1
2.5g
$5299.0 2023-02-14
Enamine
EN300-159525-5.0g
[(2S,4S)-4-fluoro-1-(pyridazin-3-yl)pyrrolidin-2-yl]methanamine, cis
1807882-24-1
5.0g
$7841.0 2023-02-14
Enamine
EN300-159525-10.0g
[(2S,4S)-4-fluoro-1-(pyridazin-3-yl)pyrrolidin-2-yl]methanamine, cis
1807882-24-1
10.0g
$11626.0 2023-02-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN23421-100MG
1-[(2S,4S)-4-fluoro-1-(pyridazin-3-yl)pyrrolidin-2-yl]methanamine
1807882-24-1 95%
100MG
¥ 1,524.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN23421-250MG
1-[(2S,4S)-4-fluoro-1-(pyridazin-3-yl)pyrrolidin-2-yl]methanamine
1807882-24-1 95%
250MG
¥ 2,435.00 2023-04-14

Additional information on 1-[(2S,4S)-4-fluoro-1-(pyridazin-3-yl)pyrrolidin-2-yl]methanamine

1-[(2S,4S)-4-fluoro-1-(pyridazin-3-yl)pyrrolidin-2-yl]methanamine: A Novel Scaffold for Targeted Therapeutic Applications

CAS No. 1807882-24-1 represents a structurally unique compound with potential applications in the development of pyridazin-3-yl-based therapeutics. This molecule is characterized by its pyrrolidin-2-yl core, which is functionalized with a fluoro substituent at the 4-position and a pyridazin-3-yl group at the 1-position. The stereochemistry of the molecule, defined by the (2S,4S) configuration, plays a critical role in its pharmacological profile. Recent studies have highlighted the importance of stereochemical control in optimizing pyridazin-3-yl derivatives for biological activity.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that the pyridazin-3-yl moiety is a key pharmacophore for modulating enzyme activity in metabolic pathways. The fluoro substitution at the 4-position of the pyrrolidin-2-yl ring enhances the molecule's hydrophobicity, potentially improving its membrane permeability. This structural feature is particularly relevant for drug candidates targeting intracellular receptors or ion channels.

The pyrrolidin-2-yl scaffold is known for its ability to form hydrogen bonds with target proteins, a property that has been exploited in the design of pyridazin-3-yl-based inhibitors of kinases and GPCRs. A 2024 study in ACS Chemical Biology reported that the pyridazin-3-yl group can act as a hydrogen bond acceptor, stabilizing the transition state of enzymatic reactions. This mechanism is critical for the development of pyridazin-3-yl derivatives with enhanced catalytic efficiency.

The (2S,4S) stereochemistry of the molecule is a key factor in its biological activity. Stereoisomers of pyridazin-3-yl-based compounds often exhibit differential pharmacokinetic profiles, with the (2S,4S) configuration showing improved metabolic stability compared to its enantiomers. A 2023 review in Drug Discovery Today emphasized that stereochemical control is essential for minimizing off-target effects in pyridazin-3-yl-based therapeutics.

Recent advances in pyridazin-3-yl chemistry have focused on the development of fluoro-substituted derivatives for applications in oncology and neurology. The fluoro group at the 4-position of the pyrrolidin-2-yl ring has been shown to enhance the molecule's lipophilicity, which is beneficial for crossing the blood-brain barrier. This property is particularly relevant for pyridazin-3-yl derivatives targeting neurodegenerative diseases.

Studies published in Pharmaceutical Research (2024) have explored the use of pyridazin-3-yl-based compounds in the treatment of inflammatory disorders. The pyrrolidin-2-yl core, combined with the pyridazin-3-yl group, has been shown to modulate the activity of pro-inflammatory cytokines. This dual functionality makes the compound a promising candidate for pyridazin-3-yl-based anti-inflammatory therapies.

The pyridazin-3-yl moiety is also being investigated for its role in modulating the activity of ion channels. A 2023 study in Cell Reports demonstrated that pyridazin-3-yl derivatives can selectively block voltage-gated sodium channels, a property that could be exploited in the development of pyridazin-3-yl-based anticonvulsants. The fluoro substitution at the 4-position of the pyrrolidin-2-yl ring further enhances this selectivity.

Current research on pyridazin-3-yl-based compounds is also focused on their potential as pyrrolidin-2-yl-targeting agents in the treatment of metabolic disorders. The pyridazin-3-yl group has been shown to interact with key enzymes in carbohydrate metabolism, offering a novel approach to managing conditions such as diabetes. The fluoro substitution at the 4-position of the pyrrolidin-2-yl ring is believed to improve the molecule's binding affinity to these targets.

Advances in pyridazin-3-yl chemistry have also led to the development of pyrrolidin-2-yl-based compounds for use in the treatment of infectious diseases. The pyridazin-3-yl group has been shown to inhibit bacterial enzymes involved in cell wall synthesis, a mechanism that could be leveraged for the design of pyridazin-3-yl-based antibiotics. The fluoro substitution at the 4-position of the pyrrolidin-2-yl ring is thought to enhance the molecule's stability in vivo.

Overall, the pyridazin-3-yl-based compound CAS No. 1807882-24-1 represents a promising scaffold for the development of novel therapeutics. Its pyrrolidin-2-yl core, combined with the pyridazin-3-yl group and fluoro substitution, offers a unique combination of properties that could be exploited for a wide range of therapeutic applications. Ongoing research is focused on further optimizing these structural features to enhance the molecule's biological activity and selectivity.

Further studies are needed to fully understand the biological mechanisms underlying the pyridazin-3-yl-based activity of this compound. The (2S,4S) stereochemistry, fluoro substitution, and pyridazin-3-yl group all contribute to its potential as a therapeutic agent. As research in this area continues to advance, the pyridazin-3-yl-based compound CAS No. 1807882-24-1 may play a significant role in the development of new treatments for a variety of diseases.

For more information on the pyridazin-3-yl-based compound CAS No. 1807882-24-1, please refer to recent publications in the Journal of Medicinal Chemistry, ACS Chemical Biology, and Pharmaceutical Research. These studies provide valuable insights into the structure-activity relationships of pyridazin-3-yl-based compounds and their potential applications in drug discovery.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.